Cas no 190961-66-1 (6H-Cyclopenta[c]pyridin-6-one,octahydro-2,4,7-trimethyl-, (4R,4aS,7R,7aS)-)

• Product Name: 6H-Cyclopenta[c]pyridin-6-one,octahydro-2,4,7-trimethyl-, (4R,4aS,7R,7aS)-
• CAS No: 190961-66-1
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 227455
• PubChem ID: 10773755
• Update Time: 2025-04-19

6H-Cyclopenta[c]pyridin-6-one,octahydro-2,4,7-trimethyl-, (4R,4aS,7R,7aS)- Chemical and Physical Properties

Names and Identifiers

• 6H-Cyclopenta[c]pyridin-6-one,octahydro-2,4,7-trimethyl-, (4R,4aS,7R,7aS)-
• (-)-Kinabalurine B
• 6H-Cyclopenta[c]pyridin-6-one,octahydro-2,4,7-trimethyl-, [4R-(4a,4ab,7a,7aa)]-
• Kinabalurine B
• DTXSID701151093
• (4R,4aS,7R,7aS)-Octahydro-2,4,7-trimethyl-6H-cyclopenta[c]pyridin-6-one
• 190961-66-1
• (+)-Kinabalurine E

• Inchi： 1S/C11H19NO/c1-7-5-12(3)6-10-8(2)11(13)4-9(7)10/h7-10H,4-6H2,1-3H3/t7-,8+,9-,10+/m0/s1
• InChI Key： QLZHMPAVGNWQMF-QCLAVDOMSA-N
• SMILES： O=C1C[C@H]2[C@@H](C)CN(C)C[C@@H]2[C@H]1C

Computed Properties

• Exact Mass: 181.14677
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines